1-(6-chloro-1H-indol-3-yl)-2-(4-fluorophenoxy)propan-1-one
Overview
Description
1-(6-Chloro-1H-indol-3-yl)-2-(4-fluorophenoxy)propan-1-one (CFIP) is an organic compound belonging to a class of compounds known as indole-based compounds. It is a synthetic compound with a wide range of applications in medical and scientific research. CFIP has been extensively studied due to its ability to interact with numerous biological targets, including enzymes, proteins, and receptors.
Scientific Research Applications
1-(6-chloro-1H-indol-3-yl)-2-(4-fluorophenoxy)propan-1-one has a wide range of applications in scientific research. It is used as a fluorescent probe for imaging cellular processes and as a tool for studying the structure and function of proteins. 1-(6-chloro-1H-indol-3-yl)-2-(4-fluorophenoxy)propan-1-one can also be used to study the activity of enzymes, receptors, and other cellular targets. Additionally, 1-(6-chloro-1H-indol-3-yl)-2-(4-fluorophenoxy)propan-1-one is used as a ligand in the study of G-protein coupled receptors and other membrane proteins.
Mechanism of Action
1-(6-chloro-1H-indol-3-yl)-2-(4-fluorophenoxy)propan-1-one has a wide range of interactions with biological targets. It binds to enzymes, proteins, and receptors, and these interactions can be used to study the structure and function of these targets. Additionally, 1-(6-chloro-1H-indol-3-yl)-2-(4-fluorophenoxy)propan-1-one can interact with G-protein coupled receptors and other membrane proteins, and these interactions can be used to study the activity of these targets.
Biochemical and Physiological Effects
1-(6-chloro-1H-indol-3-yl)-2-(4-fluorophenoxy)propan-1-one has been studied for its biochemical and physiological effects. It has been found to have a wide range of effects on enzymes, proteins, and receptors. 1-(6-chloro-1H-indol-3-yl)-2-(4-fluorophenoxy)propan-1-one has been shown to inhibit the activity of several enzymes, including cytochrome P450 enzymes and protein kinases. Additionally, 1-(6-chloro-1H-indol-3-yl)-2-(4-fluorophenoxy)propan-1-one has been found to bind to several receptors, including the serotonin 5-HT2A receptor, and to modulate the activity of these receptors.
Advantages and Limitations for Lab Experiments
1-(6-chloro-1H-indol-3-yl)-2-(4-fluorophenoxy)propan-1-one has several advantages for use in laboratory experiments. It is a synthetic compound that is easily synthesized in high yields and with excellent purity. Additionally, 1-(6-chloro-1H-indol-3-yl)-2-(4-fluorophenoxy)propan-1-one has a wide range of interactions with biological targets, making it a useful tool for studying the structure and function of proteins, enzymes, and receptors. However, there are some limitations to using 1-(6-chloro-1H-indol-3-yl)-2-(4-fluorophenoxy)propan-1-one in laboratory experiments. For example, 1-(6-chloro-1H-indol-3-yl)-2-(4-fluorophenoxy)propan-1-one is not water soluble, and therefore must be dissolved in an organic solvent for use in experiments. Additionally, 1-(6-chloro-1H-indol-3-yl)-2-(4-fluorophenoxy)propan-1-one is not stable in the presence of light and must be stored in a dark environment.
Future Directions
There are several potential future directions for research on 1-(6-chloro-1H-indol-3-yl)-2-(4-fluorophenoxy)propan-1-one. One potential direction is to further explore the interactions of 1-(6-chloro-1H-indol-3-yl)-2-(4-fluorophenoxy)propan-1-one with enzymes, proteins, and receptors. Additionally, further research could be conducted on the biochemical and physiological effects of 1-(6-chloro-1H-indol-3-yl)-2-(4-fluorophenoxy)propan-1-one. Additionally, 1-(6-chloro-1H-indol-3-yl)-2-(4-fluorophenoxy)propan-1-one could be used in the development of new drugs and therapies. Finally, 1-(6-chloro-1H-indol-3-yl)-2-(4-fluorophenoxy)propan-1-one could be used in the development of new imaging techniques and probes.
Synthesis Methods
1-(6-chloro-1H-indol-3-yl)-2-(4-fluorophenoxy)propan-1-one can be synthesized through a variety of methods, including Friedel-Crafts alkylation, palladium-catalyzed cross-coupling, and Suzuki-Miyaura cross-coupling. The most commonly used method for its synthesis is the Suzuki-Miyaura cross-coupling reaction. This method involves the coupling of a halogenated indole with a fluorinated phenoxypropane in the presence of a palladium catalyst. This reaction produces 1-(6-chloro-1H-indol-3-yl)-2-(4-fluorophenoxy)propan-1-one in high yields and with excellent purity.
properties
| { "Design of the Synthesis Pathway": "The synthesis pathway for 1-(6-chloro-1H-indol-3-yl)-2-(4-fluorophenoxy)propan-1-one involves the reaction of 6-chloro-1H-indole-3-carboxaldehyde with 4-fluorophenol in the presence of a base to form 1-(6-chloro-1H-indol-3-yl)-2-(4-fluorophenoxy)ethanol. This intermediate is then oxidized to the corresponding ketone using an oxidizing agent such as Jones reagent or Dess-Martin periodinane. The final step involves the conversion of the ketone to the desired product using a propanone derivative and a dehydrating agent such as sulfuric acid or phosphorus pentoxide.", "Starting Materials": [ "6-chloro-1H-indole-3-carboxaldehyde", "4-fluorophenol", "base", "oxidizing agent", "propanone derivative", "dehydrating agent" ], "Reaction": [ "Step 1: Reaction of 6-chloro-1H-indole-3-carboxaldehyde with 4-fluorophenol in the presence of a base to form 1-(6-chloro-1H-indol-3-yl)-2-(4-fluorophenoxy)ethanol.", "Step 2: Oxidation of 1-(6-chloro-1H-indol-3-yl)-2-(4-fluorophenoxy)ethanol to the corresponding ketone using an oxidizing agent such as Jones reagent or Dess-Martin periodinane.", "Step 3: Conversion of the ketone to the desired product using a propanone derivative and a dehydrating agent such as sulfuric acid or phosphorus pentoxide." ] } | |
CAS RN |
2413887-24-6 |
Molecular Formula |
C17H13ClFNO2 |
Molecular Weight |
317.7 |
Purity |
95 |
Origin of Product |
United States |
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